Cas no 74502-13-9 (2-Propenoic acid, 2-(acetyloxy)-)

• Product Name: 2-Propenoic acid, 2-(acetyloxy)-
• CAS No: 74502-13-9
• MF: C₅H₆O₄
• MW: 130.098742008209
• CID: 540916
• PubChem ID: 22259828
• Update Time: 2025-04-19

2-Propenoic acid, 2-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-(acetyloxy)-
• 2-acetyloxyprop-2-enoic acid
• alpha-acetoxy propenoic acid
• DTXSID00624003
• 74502-13-9
• 2-(Acetyloxy)prop-2-enoic acid
• AKOS006379033
• SCHEMBL1250897

• Inchi： 1S/C5H6O4/c1-3(5(7)8)9-4(2)6/h1H2,2H3,(H,7,8)
• InChI Key： CFVZILWIXKITDD-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(=C)C(=O)O

Computed Properties

• Exact Mass: 130.02658
• Monoisotopic Mass: 130.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives